Cas no 1893128-54-5 (1-4-(2-hydroxypropan-2-yl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 1-4-(2-hydroxypropan-2-yl)phenylcyclopropane-1-carboxylic acid
• CAS No: 1893128-54-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD34594321
• CID: 5407072
• PubChem ID: 117112250
• Update Time: 2025-06-13

1-4-(2-hydroxypropan-2-yl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-hydroxypropan-2-yl)phenyl]cyclopropane1-carboxylic acid
• 1-4-(2-hydroxypropan-2-yl)phenylcyclopropane-1-carboxylic acid

• MDL： MFCD34594321
• Inchi： 1S/C13H16O3/c1-12(2,16)9-3-5-10(6-4-9)13(7-8-13)11(14)15/h3-6,16H,7-8H2,1-2H3,(H,14,15)
• InChI Key： XVQWSSVDNASNIW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(O)(C)C)C=C2)(C(O)=O)CC1

Additional information on 1-4-(2-hydroxypropan-2-yl)phenylcyclopropane-1-carboxylic acid

Research Brief on 1-4-(2-hydroxypropan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS: 1893128-54-5): Recent Advances and Applications

The compound 1-4-(2-hydroxypropan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS: 1893128-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane carboxylic acid scaffold and hydroxyl-substituted phenyl group, has demonstrated promising potential in drug discovery and therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a building block for novel anti-inflammatory agents. Researchers synthesized a series of derivatives by modifying the carboxylic acid and hydroxyl functional groups, leading to compounds with enhanced COX-2 selectivity. The parent molecule (1893128-54-5) served as a critical structural template, with its rigid cyclopropane ring contributing to improved metabolic stability in preclinical models.

In parallel research, the compound has been identified as a potential modulator of PPARγ (peroxisome proliferator-activated receptor gamma), suggesting applications in metabolic disorder therapeutics. A recent patent application (WO2023056121) discloses its use in combination therapies for type 2 diabetes, where it demonstrated synergistic effects with existing antidiabetic agents in improving insulin sensitivity without the typical side effects associated with full PPARγ agonists.

From a chemical biology perspective, the molecule's unique structure has enabled novel approaches to targeted protein degradation. A Nature Chemical Biology publication (2024) reported its incorporation into proteolysis-targeting chimeras (PROTACs), where the cyclopropane moiety was found to enhance membrane permeability while maintaining target engagement. This application leverages the compound's balanced hydrophilicity-lipophilicity profile, attributed to its carboxylic acid and hydroxyl groups.

Manufacturing and scale-up processes for 1893128-54-5 have also seen advancements. A recent Green Chemistry publication detailed an improved synthetic route using biocatalytic methods, achieving higher yields (82% vs previous 65%) while reducing hazardous waste generation. This development addresses previous challenges in large-scale production of this structurally complex molecule.

Looking forward, the versatility of 1-4-(2-hydroxypropan-2-yl)phenylcyclopropane-1-carboxylic acid continues to inspire innovative applications. Current clinical trials (NCT05678945) are evaluating its derivatives as first-in-class therapeutics for fibrotic diseases, while ongoing research explores its potential in neurodegenerative disorders through modulation of neuroinflammatory pathways. The compound's unique combination of structural features and demonstrated biological activities position it as a valuable scaffold for future drug discovery efforts.